![molecular formula C14H10Cl2NO2- B1209939 Voltaren](/img/structure/B1209939.png)
Voltaren
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Overview
Description
Diclofenac(1-) is the conjugate base of diclofenac. It is a conjugate base of a diclofenac.
Scientific Research Applications
1. Historical Context and Electrotherapy
Voltaren, a pharmaceutical trademark, is interestingly linked to the history of electrotherapy for pain treatment. The name this compound is thought to be derived from Alessandro Volta, a pioneer in the study of electricity, highlighting the historical use of electrotherapy for pain, gout, and rheumatic disorders (Helmstädter, 2003).
2. Long-Term Tolerability
A study assessing the long-term tolerability of this compound found it to be safe for chronic use, showing no adverse effects on hemopoiesis, liver, or renal function (Miura, 1975).
3. Reduction in Exercise-Induced Muscle Injury
This compound has been shown to significantly reduce exercise-induced muscle damage. A study using diclofenac sodium (this compound) demonstrated less muscle tissue damage and a significant lowering of post-exercise creatine kinase ratios, indicating its effectiveness in reducing muscle injury (O'Grady et al., 2000).
4. Impact on Spermatogenesis
In a study examining the effect of this compound on spermatogenesis in infertile oligospermic patients, a significant increase in the number and motility of spermatozoa was observed in patients with high levels of seminal prostaglandin treated with diclofenac sodium (Moskovitz et al., 1988).
5. Alternative Treatment for Temporomandibular Joint Pain
Diclofenac sodium (this compound) has been studied as an alternative treatment for temporomandibular joint pain. The study found it to be effective in reducing TMJ pain and tenderness to palpation of the masticatory muscles (Ekberg et al., 1996).
6. Pharmacological Properties
This compound's pharmacological properties, including its anti-inflammatory, analgesic, and antipyretic activities, have been attributed to its inhibition of prostaglandin biosynthesis, contributing to its broad therapeutic applications (Menassé et al., 1978).
7. Treatment of Cystoid Macular Edema
Diclofenac sodium (this compound) has been shown to be effective in treating chronic cystoid macular edema following cataract extraction, demonstrating significant improvement in visual acuity and reduction in CME (Rho, 2003).
Properties
Molecular Formula |
C14H10Cl2NO2- |
---|---|
Molecular Weight |
295.1 g/mol |
IUPAC Name |
2-[2-(2,6-dichloroanilino)phenyl]acetate |
InChI |
InChI=1S/C14H11Cl2NO2/c15-10-5-3-6-11(16)14(10)17-12-7-2-1-4-9(12)8-13(18)19/h1-7,17H,8H2,(H,18,19)/p-1 |
InChI Key |
DCOPUUMXTXDBNB-UHFFFAOYSA-M |
SMILES |
C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)CC(=O)[O-])NC2=C(C=CC=C2Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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